N-(2-morpholino-5-pyrimidinyl)-2-thiophenecarboxamide
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Description
N-(2-morpholino-5-pyrimidinyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C13H14N4O2S and its molecular weight is 290.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
The compound is a key intermediate in the synthesis of heterocyclic compounds with potential biological activity. For instance, the synthesis of 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives, which inhibited tumor necrosis factor alpha and nitric oxide, illustrates its utility in developing anti-inflammatory agents (Lei et al., 2017). Another study involved the diastereoselective synthesis of functionalized tetrahydropyrimidin‐2‐thiones, showcasing its role in creating complex molecules with good yields and diastereoselectivity (Zhenming Liu et al., 2014).
Pharmacological Applications
The compound's derivatives have been explored for their pharmacological potential, including anti-inflammatory and analgesic properties. Novel derivatives have shown significant COX-2 inhibitory activity, analgesic activity, and anti-inflammatory activity, highlighting their potential in drug development (Abu‐Hashem et al., 2020). Another study focused on morpholinylchalcones derivatives for antitumor evaluation, revealing promising activities against certain cancer cell lines (Zeinab A. Muhammad et al., 2017).
Material Science and Bioimaging
In material science, derivatives of the compound have been used to synthesize biodegradable polyesteramides with pendant functional groups, demonstrating its utility in creating advanced materials (P. J. I. Veld et al., 1992). Furthermore, the synthesis of [11C]HG-10-102-01, a potential PET agent for imaging of LRRK2 enzyme in Parkinson's disease, showcases its application in bioimaging and neurological research (Min Wang et al., 2017).
Antimicrobial Activity
Research has also been conducted on the antimicrobial properties of pyrimidine-triazole derivatives synthesized from morpholino compounds, indicating potential applications in combating microbial infections (J.J. Majithiya & B. Bheshdadia, 2022).
Properties
IUPAC Name |
N-(2-morpholin-4-ylpyrimidin-5-yl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O2S/c18-12(11-2-1-7-20-11)16-10-8-14-13(15-9-10)17-3-5-19-6-4-17/h1-2,7-9H,3-6H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXHCUTVZHOHGIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=C(C=N2)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.